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Compound of Interest

Compound Name: N,N-Diethyl-4-ethynylaniline

Cat. No.: B1312841

A Technical Guide to N,N-Diethyl-4-
ethynylaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physical and chemical properties
of N,N-Diethyl-4-ethynylaniline (CAS 41876-70-4), a versatile intermediate in organic
synthesis. The information is presented to support research and development activities.

Physical and Chemical Properties

The key physical and chemical properties of N,N-Diethyl-4-ethynylaniline are summarized in
the table below. These values are compiled from various chemical suppliers and databases
and represent typical specifications.
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Property Value Source
CAS Number 41876-70-4 [L1121[3141[5]
Molecular Formula Ci12H1sN [1][41[6]
Molecular Weight 173.25 g/mol [1]
Boiling Point 264.8 £ 23.0 °C at 760 mmHg [1]
Density 1.0+ 0.1 g/cm3 [1]
Flash Point 104.2 +19.5°C [1]
Physical Form Solid or viscous liquid or liquid [3]
Purity Typically =98% [3]
Storage Temperature 2-8°C, Sealed in dry conditions  [3]
InChi Key CBCACOCJKPPSMS- -

UHFFFAOYSA-N

Synthetic Workflow

N,N-Diethyl-4-ethynylaniline is a valuable building block in organic chemistry, often utilized in
coupling reactions, such as Sonogashira cross-coupling, to construct more complex conjugated
systems for applications in materials science and medicinal chemistry.[7] A representative
synthetic approach involves the coupling of a protected or terminal alkyne with a substituted
aniline derivative. The following diagram illustrates a generalized synthetic workflow.
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Generalized Synthesis of N,N-Diethyl-4-ethynylaniline

Starting Materials

4-lodo-N,N-diethylaniline Ethynyltrimethylsilane

Core Reaction

Sonogashira Coupling

Pd catalyst, Cu(l) cocatalyst, base (e.g., Et3N)

Intermediate & Final Product

N,N-Diethyl-4-((trimethylsilyl)ethynyl)aniline

Deprotection (e.g., K2CO3, MeOH)

N,N-Diethyl-4-ethynylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethyl-4-ethynylaniline CAS 41876-70-4 physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312841#n-n-diethyl-4-ethynylaniline-cas-41876-70-
4-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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